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Compound Name: Triethylborane

Cat. No.: B153662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the

intermolecular radical addition to ketimines initiated by triethylborane. This methodology offers

a powerful and versatile tool for the formation of carbon-carbon bonds and the synthesis of α-

alkylated amine derivatives, which are valuable building blocks in medicinal chemistry and drug

development.

Introduction
The addition of carbon-centered radicals to the C=N bond of imines is a significant

transformation in organic synthesis, leading to the formation of α-substituted amines.

Triethylborane (Et₃B), in the presence of a small amount of oxygen, serves as an efficient

radical initiator at room temperature, offering a mild and operationally simple alternative to

traditional methods that may require harsh reagents or conditions. This document focuses on

the application of triethylborane-mediated radical addition to ketimines, particularly those

derived from pyruvic and isatin hydrazones, which have demonstrated good reactivity towards

nucleophilic alkyl radicals.[1][2]
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The reaction is initiated by the autoxidation of triethylborane with atmospheric oxygen, which

generates an ethyl radical (Et•). This ethyl radical then abstracts an iodine atom from an alkyl

iodide (R-I) to produce an alkyl radical (R•). The newly formed alkyl radical adds to the carbon

atom of the ketimine C=N double bond, forming a nitrogen-centered radical intermediate. This

intermediate is subsequently reduced to the final amine product.
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Experimental Workflow

Preparation

Reaction

Work-up and Purification

Combine ketimine and alkyl iodide in solvent

Add triethylborane (1 M in hexane) dropwise at room temperature

Stir the reaction mixture under an air atmosphere

Monitor reaction progress by TLC

Quench the reaction

Extract with organic solvent

Dry and concentrate the organic phase

Purify the crude product by chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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